Cas no 22020-72-0 (Isoxazole,3,4,5-triphenyl-)

Isoxazole,3,4,5-triphenyl- structure
Isoxazole,3,4,5-triphenyl- structure
Product Name:Isoxazole,3,4,5-triphenyl-
CAS No:22020-72-0
MF:C21H15NO
MW:297.349905252457
CID:268446
PubChem ID:280875
Update Time:2025-04-19

Isoxazole,3,4,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole,3,4,5-triphenyl-
    • 3,4,5-triphenyl-1,2-oxazole
    • 1,5-Triphenyl-3,4-oxazole
    • 3,4,5-Triphenylisoaxazol
    • 3,4,5-Triphenyl-isoxazol
    • 3,4,5-triphenylisoxazole
    • 3,4,5-triphenyl-isoxazole
    • 3,5-Triphenylisoxazole
    • AC1L5T9M
    • AC1Q4XL5
    • Isoxazole,4,5-triphenyl-
    • NSC133085
    • SureCN7913412
    • Triphenylisoxazol
    • Triphenyl-isoxazol
    • triphenyl-isoxazole
    • triphenylizoxazole
    • SCHEMBL7913412
    • DTXSID60299832
    • NSC-133085
    • AH-357/02162049
    • 1,2,5-Triphenyl-3,4-oxazole
    • Isoxazole, 3,4,5-triphenyl-
    • ZVOMKZHDZNGXPN-UHFFFAOYSA-N
    • 22020-72-0
    • Inchi: 1S/C21H15NO/c1-4-10-16(11-5-1)19-20(17-12-6-2-7-13-17)22-23-21(19)18-14-8-3-9-15-18/h1-15H
    • InChI Key: ZVOMKZHDZNGXPN-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 297.11545
  • Monoisotopic Mass: 297.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.137
  • Boiling Point: 410.5°C at 760 mmHg
  • Flash Point: 109.5°C
  • Refractive Index: 1.608
  • PSA: 26.03
  • LogP: 5.67560

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